Cas no 941267-63-6 (1-{4-cyano-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazol-5-yl}piperidine-4-carboxamide)

• Product Name: 1-{4-cyano-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazol-5-yl}piperidine-4-carboxamide
• CAS No: 941267-63-6
• MF: C₂₀H₂₃N₅O₅S
• MW: 445.492122888565
• CID: 5428865
• PubChem ID: 16646330
• Update Time: 2025-10-10

1-{4-cyano-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazol-5-yl}piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 941267-63-6
• AKOS002298210
• 1-(4-cyano-2-(4-(morpholinosulfonyl)phenyl)oxazol-5-yl)piperidine-4-carboxamide
• STK874416
• 1-{4-CYANO-2-[4-(MORPHOLINE-4-SULFONYL)PHENYL]-1,3-OXAZOL-5-YL}PIPERIDINE-4-CARBOXAMIDE
• F3330-0175
• 1-[4-cyano-2-(4-morpholin-4-ylsulfonylphenyl)-1,3-oxazol-5-yl]piperidine-4-carboxamide
• VU0611143-1
• 1-{4-cyano-2-[4-(morpholin-4-ylsulfonyl)phenyl]-1,3-oxazol-5-yl}piperidine-4-carboxamide
• 1-[4-Cyano-2-[4-(4-morpholinylsulfonyl)phenyl]-5-oxazolyl]-4-piperidinecarboxamide
• 1-{4-cyano-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazol-5-yl}piperidine-4-carboxamide

• Inchi： 1S/C20H23N5O5S/c21-13-17-20(24-7-5-14(6-8-24)18(22)26)30-19(23-17)15-1-3-16(4-2-15)31(27,28)25-9-11-29-12-10-25/h1-4,14H,5-12H2,(H2,22,26)
• InChI Key： LSXVSXDDYLJAGE-UHFFFAOYSA-N
• SMILES： N1(C2OC(C3=CC=C(S(N4CCOCC4)(=O)=O)C=C3)=NC=2C#N)CCC(C(N)=O)CC1

Computed Properties

• Exact Mass: 445.14199002g/mol
• Monoisotopic Mass: 445.14199002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 787
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 151Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 751.8±70.0 °C(Predicted)
• pka: 16.24±0.20(Predicted)

Additional information on 1-{4-cyano-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazol-5-yl}piperidine-4-carboxamide

Introduction to 1-{4-cyano-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazol-5-yl}piperidine-4-carboxamide (CAS No. 941267-63-6)

1-{4-cyano-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazol-5-yl}piperidine-4-carboxamide, also known by its CAS number 941267-63-6, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a piperidine ring, an oxazole moiety, and a morpholine sulfonyl group, which collectively contribute to its potential therapeutic applications.

The molecular structure of 1-{4-cyano-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazol-5-yl}piperidine-4-carboxamide is particularly intriguing due to its multifunctional nature. The presence of the piperidine ring provides the compound with basic properties, while the oxazole moiety adds stability and reactivity. The morpholine sulfonyl group introduces additional polarity and hydrogen bonding capabilities, making the molecule highly versatile in terms of its interactions with biological targets.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that 1-{4-cyano-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazol-5-yl}piperidine-4-carboxamide exhibits potent anti-inflammatory and analgesic properties. These effects are attributed to its ability to modulate key signaling pathways involved in inflammation and pain perception.

In addition to its anti-inflammatory and analgesic activities, this compound has also been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that 1-{4-cyano-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazol-5-yl}piperidine-4-carboxamide can inhibit the proliferation of various cancer cell lines by targeting specific enzymes and receptors involved in tumor growth and metastasis. These findings suggest that this compound may have a broad spectrum of therapeutic applications beyond its initial focus areas.

The pharmacokinetic properties of 1-{4-cyano-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazol-5-yl}piperidine-4-carboxamide have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a drug candidate. The compound's high bioavailability and low toxicity make it an attractive candidate for further development.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-{4-cyano-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazol-5-y}piperidine-carboxamide in human subjects. Preliminary results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

The synthesis of 1-{4-cyano-2-[morpholine-sulfonyl]phenyl}-1,3-oxazol-5-yl}piperidine-carboxamide involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the oxazole ring through a condensation reaction and the introduction of the morpholine sulfonyl group via a sulfonation reaction.

In conclusion, 1-{4-cyano-[2-[[(morpholinocarbonyl)sulfamoyl]methyl]amino]-5-methylphenyl}-N,N-dimethylmethanamine (CAS No. 941267--63--6) represents a promising lead compound in the development of novel therapeutic agents. Its unique chemical structure and multifunctional properties make it an attractive target for further research and development in various medical fields. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play a significant role in advancing our understanding and treatment of complex diseases.